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Cat. No.: B15141739 Get Quote

Progesterone-13C2: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Progesterone-13C2, a stable isotope-

labeled internal standard crucial for the accurate quantification of progesterone in various

biological matrices. This document outlines suppliers, available specifications from certificates

of analysis, detailed experimental protocols for its use in mass spectrometry, and a summary of

progesterone's key signaling pathways.

Progesterone-13C2 Suppliers and Specifications
Progesterone-13C2 is available from several reputable suppliers. While a detailed Certificate

of Analysis with isotopic enrichment is not always publicly available, key quantitative data has

been summarized below for easy comparison. Researchers are encouraged to request lot-

specific certificates of analysis directly from the suppliers for the most accurate and up-to-date

information.
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CAS
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Molecular
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Molecular
Weight

Purity

Additiona
l
Informati
on

MedchemE

xpress

Progestero

ne-13C2

82938-07-

6

C₁₉¹³C₂H₃₀

O₂
316.45

≥99.79%

(HPLC)[1]

Available in

various

quantities.

DC

Chemicals

Progestero

ne-13C2

82938-07-

6

C₁₉¹³C₂H₃₀

O₂
316.45

Not

specified

Research

use only.[2]

Immunoma

rt

Progestero

ne-13C2

Not

specified

Not

specified

Not

specified

Not

specified

Labeled as

the 13C-

labeled

Progestero

ne.[3]

Isotope

Science /

Alfa

Chemistry

Progestero

ne-13C2

82938-07-

6

C₁₉¹³C₂H₃₀

O₂
316.45 ≥99.5%

White to

off-white

solid.

Cambridge

Isotope

Laboratorie

s, Inc.

Progestero

ne (3,4-

¹³C₂, 90%)

82938-07-

6

C₁₉¹³C₂H₃₀

O₂
316.45

98%

Chemical

Purity

Isotopic

enrichment

of 90%.

Experimental Protocols: Quantification of
Progesterone using Isotope Dilution Mass
Spectrometry
Progesterone-13C2 is primarily utilized as an internal standard in isotope dilution mass

spectrometry (ID-MS) for the precise quantification of endogenous progesterone. The following

is a detailed methodology adapted from established reference measurement procedures.

Sample Preparation (Human Serum)
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Spiking: A known amount of Progesterone-13C2 in a suitable solvent (e.g., methanol) is

added to a predetermined volume of the serum sample. This is a critical step to ensure

accurate quantification.

Equilibration: The sample is gently vortexed and allowed to equilibrate, ensuring the internal

standard is evenly distributed and has reached equilibrium with the protein-bound and free

progesterone.

Protein Precipitation and Liquid-Liquid Extraction:

Proteins in the serum are precipitated by adding a solvent like acetonitrile or methanol.

Progesterone and Progesterone-13C2 are then extracted from the aqueous phase into

an immiscible organic solvent, such as hexane or methyl tert-butyl ether (MTBE). This step

is often repeated to maximize recovery.

Evaporation and Reconstitution: The organic extract is evaporated to dryness under a gentle

stream of nitrogen. The dried residue is then reconstituted in a solvent compatible with the

liquid chromatography (LC) mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis

Chromatographic Separation:

Column: A C18 reverse-phase column is commonly used for the separation of

progesterone from other matrix components.

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),

often with a modifier like formic acid or ammonium formate, is employed to achieve

optimal separation.

Flow Rate: A typical flow rate is in the range of 200-500 µL/min.

Mass Spectrometry Detection:

Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used.
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Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are

monitored for both progesterone and Progesterone-13C2 to ensure high selectivity and

sensitivity.

Progesterone: m/z 315.2 → 97.1 and/or 109.1

Progesterone-13C2: m/z 317.2 → 99.1 and/or 111.1

Quantification: The concentration of progesterone in the sample is determined by

calculating the peak area ratio of the endogenous progesterone to the Progesterone-
13C2 internal standard and comparing it to a calibration curve prepared with known

concentrations of progesterone and a constant concentration of the internal standard.

Progesterone Signaling Pathways
Progesterone exerts its biological effects through two primary signaling pathways: a classical

genomic pathway mediated by nuclear progesterone receptors and a rapid, non-genomic

pathway initiated at the cell membrane.

Classical (Genomic) Signaling Pathway
In this pathway, progesterone diffuses across the cell membrane and binds to its intracellular

receptors, Progesterone Receptor A (PR-A) and Progesterone Receptor B (PR-B). This binding

induces a conformational change in the receptor, leading to its dimerization and translocation

into the nucleus. Inside the nucleus, the progesterone-receptor complex binds to specific DNA

sequences known as progesterone response elements (PREs) in the promoter regions of

target genes, thereby regulating their transcription.[4][5]

Classical Progesterone Genomic Signaling Pathway

Non-Genomic Signaling Pathway
Progesterone can also initiate rapid signaling events from the cell membrane.[6] This is

mediated by membrane-associated progesterone receptors (mPRs) or by the classical

progesterone receptor localized to the cell membrane.[6] Activation of these receptors leads to

the rapid activation of intracellular signaling cascades, such as the MAPK and PI3K/Akt

pathways, which can modulate various cellular functions independently of gene transcription.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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